Cas no 649757-57-3 (3-amino-4-phenylthiophene-2-carboxylic acid)

• Product Name: 3-amino-4-phenylthiophene-2-carboxylic acid
• CAS No: 649757-57-3
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD19318044
• CID: 409990
• PubChem ID: 21813040
• Update Time: 2025-04-19

3-amino-4-phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-phenyl-
• 3-amino-4-phenylthiophene-2-carboxylic acid
• DTXSID90618310
• 649757-57-3
• EN300-211152
• SCHEMBL6271882

• MDL： MFCD19318044
• Inchi： 1S/C11H9NO2S/c12-9-8(6-15-10(9)11(13)14)7-4-2-1-3-5-7/h1-6H,12H2,(H,13,14)
• InChI Key： NTHDUPWFIAOFFY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1C(=O)O)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.03547
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 63.32